![molecular formula C19H20ClN3O2 B5525307 N-[2-(4-chlorophenoxy)ethyl]-N-ethyl-2-methylimidazo[1,2-a]pyridine-6-carboxamide](/img/structure/B5525307.png)
N-[2-(4-chlorophenoxy)ethyl]-N-ethyl-2-methylimidazo[1,2-a]pyridine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[2-(4-chlorophenoxy)ethyl]-N-ethyl-2-methylimidazo[1,2-a]pyridine-6-carboxamide is a useful research compound. Its molecular formula is C19H20ClN3O2 and its molecular weight is 357.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 357.1244046 g/mol and the complexity rating of the compound is 442. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer and Anti-inflammatory Properties
Research into pyrazolopyrimidines and imidazo[1,2-a]pyridine derivatives has shown promising results in the development of anticancer and anti-inflammatory agents. For instance, novel pyrazolopyrimidines derivatives exhibited cytotoxic activities against certain cancer cell lines, highlighting their potential as anticancer agents. Additionally, these compounds showed significant 5-lipoxygenase inhibition activities, suggesting their utility in anti-inflammatory applications (Rahmouni et al., 2016).
Antimicrobial Activities
Derivatives of imidazo[1,2-a]pyridine have also been explored for their antimicrobial properties. A series of new 1,3,4-oxadiazole thioether derivatives, incorporating imidazo[1,2-a]pyridine structures, demonstrated good antibacterial activities against Xanthomonas oryzae pv. oryzae, a plant pathogen. This suggests potential applications in agricultural biotechnology and plant protection (Song et al., 2017).
Synthesis of Heterocyclic Compounds
The imidazo[1,2-a]pyridine core has been utilized in the synthesis of heterocyclic compounds with potential biological activities. For example, a study described an efficient synthesis of N-fused heterocyclic compounds, including carbohydrazide derivatives, via a five-component cascade reaction. This methodology highlights the versatility of imidazo[1,2-a]pyridine derivatives in synthesizing complex molecules with potential applications in drug discovery and medicinal chemistry (Hosseini & Bayat, 2019).
Properties
IUPAC Name |
N-[2-(4-chlorophenoxy)ethyl]-N-ethyl-2-methylimidazo[1,2-a]pyridine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN3O2/c1-3-22(10-11-25-17-7-5-16(20)6-8-17)19(24)15-4-9-18-21-14(2)12-23(18)13-15/h4-9,12-13H,3,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQWRARHGOUMJQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCOC1=CC=C(C=C1)Cl)C(=O)C2=CN3C=C(N=C3C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.